![molecular formula C29H27N3O4S B2643308 3-(3-methoxyphenyl)-7-(morpholin-4-ylcarbonyl)-2-[(4-vinylbenzyl)thio]quinazolin-4(3H)-one CAS No. 1115405-78-1](/img/structure/B2643308.png)
3-(3-methoxyphenyl)-7-(morpholin-4-ylcarbonyl)-2-[(4-vinylbenzyl)thio]quinazolin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-methoxyphenyl)-7-(morpholin-4-ylcarbonyl)-2-[(4-vinylbenzyl)thio]quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C29H27N3O4S and its molecular weight is 513.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radiopharmaceutical Applications
- Radioiodination and Biodistribution : A study on benzoquinazoline derivatives explored their radioiodination and subsequent biodistribution in tumor-bearing mice. The compound demonstrated significant uptake in tumors, suggesting its potential for developing targeted radiopharmaceuticals for cancer imaging or therapy (Al-Salahi et al., 2018).
Anticancer Activity
- Apoptotic Cell Death in Cancer Cells : Research involving a heterocyclic quinazolinone compound revealed its ability to induce apoptosis in human bone cancer cells. This effect was attributed to the compound's role in blocking cell proliferation and promoting reactive oxygen species (ROS) accumulation, offering a pathway for anticancer therapy (Lv & Yin, 2019).
Anticonvulsant Properties
- Potential Anticonvulsant Agents : A study synthesized thiadiazolyl and thiazolidinonyl quinazolin-4(3H)-ones, evaluating their anticonvulsant activities. The results highlighted specific compounds with significant activity, suggesting the therapeutic potential of quinazolinone derivatives in epilepsy management (Archana, Srivastava, & Kumar, 2002).
Analgesic and Anti-inflammatory Applications
- Analgesic and Anti-inflammatory Activity : Novel quinazoline derivatives were synthesized and screened for their antimicrobial, analgesic, and anti-inflammatory properties. Several compounds showed promising activities, indicating the potential for developing new therapeutic agents based on quinazolinone scaffolds (Dash et al., 2017).
Antihypertensive Agent Development
- Novel Anti-hypertension Agents : The study developed and validated a method for determining a quinazolinone derivative in rat plasma, with application to pharmacokinetic studies. This research underscores the potential of quinazolinone derivatives as drug candidates for hypertension treatment (Chang et al., 2016).
Mechanism of Action
Properties
IUPAC Name |
2-[(4-ethenylphenyl)methylsulfanyl]-3-(3-methoxyphenyl)-7-(morpholine-4-carbonyl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27N3O4S/c1-3-20-7-9-21(10-8-20)19-37-29-30-26-17-22(27(33)31-13-15-36-16-14-31)11-12-25(26)28(34)32(29)23-5-4-6-24(18-23)35-2/h3-12,17-18H,1,13-16,19H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEEQULXCBJTYRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)N4CCOCC4)N=C2SCC5=CC=C(C=C5)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.